Methyl 3-hydroxy-2-methyldecanoate

• Molecular Formula: C12H24O3
• Molecular Weight: 216.32 g/mol
• IUPAC Name: methyl 3-hydroxy-2-methyldecanoate
• InChI: InChI=1S/C12H24O3/c1-4-5-6-7-8-9-11(13)10(2)12(14)15-3/h10-11,13H,4-9H2,1-3H3
• InChI Key: XDMSJOJQHDWIDO-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCC(C(C)C(=O)OC)O

Description

Methyl 3-hydroxy-2-methyldecanoate is a useful research compound. Its molecular formula is C12H24O3 and its molecular weight is 216.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

At room temperature, a three-necked flask fitted with reflux condenser, internal thermometer, dropping funnel and stirrer was charged, under nitrogen protective gas, with 5.5 g of zinc powder (84 mmol) in 34 ml of ethyl acetate. After 1.6 ml of trimethylchlorosilane (12.5 mmol) had been added, the mixture was heated at 65° C. Following cooling to 60° C., 7.2 g of octanal (56 mmol) were added, and over the course of 4 min, 11.2 g of methyl 2-bromopropionate (67 mmol) were added dropwise, the temperature being maintained at 65° C. by external cooling. The mixture was then stirred at 60° C. for 5 min and, after cooling to 0° C., acidified with 40 ml of 2 N hydrochloric acid to a pH of 1 and stirred for 30 min. Excess zinc was removed by filtration and the organic phase separated. The organic phase was then stirred at 0° C. with 40 ml of 0.5 N hydrochloric acid and finally washed with 20 ml of saturated sodium hydrogen carbonate solution. Following phase separation and drying over sodium sulfate, the solvent was removed by distillation under reduced pressure. Methyl 3-hydroxy-2-methyldecanoate was obtained in a yield of 10.2 g (85% of theory) with a boiling point of 68° C. (0.04 mbar). The diastereomer ratio was 2:1.